2-Acetamidophenyl 2-methyl-5-nitrobenzene-1-sulfonate

• IUPAC Name: (2-acetamidophenyl) 2-methyl-5-nitrobenzenesulfonate
• InChI: InChI=1S/C15H14N2O6S/c1-10-7-8-12(17(19)20)9-15(10)24(21,22)23-14-6-4-3-5-13(14)16-11(2)18/h3-9H,1-2H3,(H,16,18)
• InChI Key: AXGOPCOSZCOMNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)OC2=CC=CC=C2NC(=O)C
• Molecular Formula: C15H14N2O6S
• Molecular Weight: 350.3 g/mol

Description

“2-Acetamidophenyl 2-methyl-5-nitrobenzene-1-sulfonate” is a complex organic compound. It contains an acetamidophenyl group, a methyl group, a nitro group, and a sulfonate group attached to a benzene ring. The exact properties of this compound would depend on the specific arrangement of these groups on the benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the specific positions of the acetamidophenyl, methyl, nitro, and sulfonate groups on the benzene ring. The exact structure could influence the compound’s reactivity and properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer that it might undergo reactions typical of benzene derivatives. These could include further electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure. For example, the presence of the nitro group could make the compound more polar, potentially affecting its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, many nitrobenzene derivatives are used in the production of dyes and pharmaceuticals.